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This technical guide provides a comprehensive overview of the core degradation pathways of

histamine in various human tissues. Histamine, a biogenic amine, plays a crucial role in

numerous physiological and pathological processes, including allergic reactions, gastric acid

secretion, and neurotransmission. Its clearance from the body is essential to prevent adverse

effects, and this is primarily achieved through enzymatic degradation. This document details

the two main enzymes responsible for histamine metabolism—Histamine N-methyltransferase

(HNMT) and Diamine Oxidase (DAO)—their tissue-specific distribution, and the experimental

protocols to measure their activity.

Core Histamine Degradation Pathways
Histamine is metabolized by two principal enzymatic pathways: N-methylation by HNMT in the

cytosol and oxidative deamination by DAO in the extracellular space.[1] The relative

contribution of each enzyme varies significantly across different tissues.

Histamine N-methyltransferase (HNMT): This enzyme is widely distributed throughout the

body, with particularly high concentrations in the liver and kidneys.[2][3] HNMT is the primary

pathway for histamine degradation in the central nervous system (CNS) and the bronchial
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epithelium.[2][4] It catalyzes the transfer of a methyl group from S-adenosyl-L-methionine

(SAM) to histamine, forming N-tele-methylhistamine.

Diamine Oxidase (DAO): DAO is predominantly found in the small intestine, ascending

colon, placenta, and kidneys.[3][5] It is the main enzyme responsible for breaking down

extracellular histamine, including ingested histamine from food sources.[5] DAO catalyzes

the oxidative deamination of histamine to produce imidazole acetaldehyde.

The following diagram illustrates the two main degradation pathways of histamine.

Figure 1: Major Histamine Degradation Pathways
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Figure 1: Major Histamine Degradation Pathways

Tissue-Specific Degradation of Histamine
The predominance of either HNMT or DAO in histamine metabolism is highly tissue-dependent.

This section outlines the primary degradation pathways in key tissues.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 13 Tech Support

https://pubmed.ncbi.nlm.nih.gov/6245807/
https://www.researchgate.net/figure/DAO-mRNA-DAO-and-DAOA-protein-levels-quantified-in-six-regions-of-human-post-mortem_fig1_315798693
https://pmc.ncbi.nlm.nih.gov/articles/PMC2791411/
https://en.wikipedia.org/wiki/Diamine_oxidase
https://en.wikipedia.org/wiki/Diamine_oxidase
https://www.benchchem.com/product/b15816437/docs?utm_src=pdf-body-img#degradation-pathways-of-histamine-in-different-tissues-an-in-depth-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15816437?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Liver
The liver is a central site for histamine clearance, expressing both HNMT and DAO.[6][7]

HNMT activity in the liver is significantly high, playing a major role in the systemic inactivation

of histamine.[8] While DAO is also present, its contribution relative to HNMT in hepatic

histamine metabolism is less pronounced. Liver dysfunction can impair the production of both

enzymes, leading to elevated systemic histamine levels.[6]

Gastrointestinal Tract
The gut is a critical interface for dietary histamine. DAO is highly expressed in the intestinal

mucosa, particularly in the small intestine, where its activity progressively increases from the

duodenum to the ileum.[5][9] It serves as a crucial barrier against the absorption of exogenous

histamine from food and that produced by the gut microbiota.[5] HNMT is also present in the

gut, but DAO plays the primary protective role against ingested histamine.[9]

Skin
In human skin, histamine degradation is primarily mediated by HNMT.[10][11] Studies have

shown significant HNMT activity in homogenized skin, while DAO activity is reportedly

negligible.[10][11] This suggests that intracellular methylation is the main pathway for

inactivating histamine released from mast cells in the skin during allergic and inflammatory

responses.

Brain
The central nervous system relies exclusively on HNMT for the metabolic inactivation of

histamine, as DAO is not significantly expressed in the brain.[2][3][4] Histamine functions as a

neurotransmitter, and its rapid clearance by HNMT is crucial for terminating its signaling.

Dysregulation of HNMT activity in the brain has been implicated in various neurological

disorders.

Lungs
Similar to the brain, the lungs, particularly the bronchial epithelium, predominantly utilize HNMT

for histamine degradation.[2] This is critical in modulating the airway response to histamine, a

potent bronchoconstrictor. Inhibition of HNMT can exacerbate histamine-induced
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bronchoconstriction.[4] While DAO has been detected in lung tissue, HNMT is considered the

principal enzyme for histamine metabolism in the airways.[12]

Quantitative Data on Enzyme Activity
The following tables summarize the available quantitative data on HNMT and DAO activity in

various human tissues. It is important to note that direct comparative data for DAO activity in all

tissues is limited, and its presence is often described qualitatively.

Table 1: Histamine N-methyltransferase (HNMT) Activity in Human Tissues

Tissue
Mean/Median Activity
(nmol/min/mg protein)

Reference(s)

Liver 1.78 ± 0.59 [13]

Kidney (Cortex) 1.15 ± 0.38 [13]

Kidney (Medulla) 0.79 ± 0.14 [13]

Intestine 0.47 ± 0.18 [13]

Lung 0.35 ± 0.08 [13]

Brain 0.29 ± 0.14 [13]

Note: Another study reported a median HNMT activity of 1.72 pmol/min/mg in the human liver

and a mean of 1.35 pmol/min/mg in the renal cortex.[8]

Table 2: Diamine Oxidase (DAO) Activity in Human Tissues

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 13 Tech Support

https://www.researchgate.net/figure/DAO-mRNA-DAO-and-DAOA-protein-levels-quantified-in-six-regions-of-human-post-mortem_fig1_315798693
https://pubmed.ncbi.nlm.nih.gov/7806511/
https://www.proteinatlas.org/ENSG00000110887-DAO/tissue
https://www.proteinatlas.org/ENSG00000110887-DAO/tissue
https://www.proteinatlas.org/ENSG00000110887-DAO/tissue
https://www.proteinatlas.org/ENSG00000110887-DAO/tissue
https://www.proteinatlas.org/ENSG00000110887-DAO/tissue
https://www.proteinatlas.org/ENSG00000110887-DAO/tissue
https://pubmed.ncbi.nlm.nih.gov/3132852/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15816437?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Tissue
Reported
Activity/Expression Level

Reference(s)

Intestinal Mucosa

High activity (e.g., 17.6 ± 14.3

U/mg protein/h in normal

intestine)

[8][14]

Liver
Selective expression in

hepatocytes
[13][15]

Kidney
High expression, selective

expression in renal tubules
[6][13][16]

Brain
Low to negligible

activity/expression
[4][17]

Lung Low to negligible activity [2][12][18]

Skin Negligible activity [10][11][19]

Note: Units of activity for DAO can vary between studies, making direct comparison

challenging. The data for tissues other than the intestine is largely qualitative or based on

protein/mRNA expression levels.

Experimental Protocols
This section provides detailed methodologies for the key experiments cited for measuring

HNMT and DAO activity.

Radiometric Assay for Histamine N-methyltransferase
(HNMT) Activity
This protocol is adapted from methodologies used for measuring HNMT activity in tissue

homogenates.[12][20]

Objective: To quantify the enzymatic activity of HNMT by measuring the rate of radiolabeled

methyl group transfer from S-adenosyl-L-[methyl-¹⁴C]-methionine to histamine.

Workflow Diagram:
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Figure 2: Workflow for Radiometric HNMT Assay
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Figure 2: Workflow for Radiometric HNMT Assay
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Materials:

Tissue sample

Homogenization buffer (e.g., 0.25 M sucrose in 10 mM phosphate buffer, pH 7.4)

S-adenosyl-L-[methyl-¹⁴C]-methionine ([¹⁴C]SAM)

Histamine dihydrochloride

Borate buffer (e.g., 0.5 M, pH 10)

Extraction solvent (e.g., chloroform)

Scintillation cocktail

Liquid scintillation counter

Procedure:

Tissue Homogenization: Homogenize the tissue sample in ice-cold homogenization buffer

and centrifuge to obtain the supernatant containing the cytosolic HNMT.[19]

Reaction Mixture Preparation: In a microcentrifuge tube, prepare the reaction mixture

containing the tissue supernatant (enzyme source), histamine (substrate), and [¹⁴C]SAM

(methyl donor). Typical concentrations might be 100 µM histamine and 100 µM [¹⁴C]SAM.

[12]

Incubation: Incubate the reaction mixture at 37°C for a defined period (e.g., 30 minutes).

Reaction Termination: Stop the reaction by adding a high pH buffer, such as borate buffer.

Extraction: Add an organic solvent like chloroform to the reaction mixture, vortex, and

centrifuge to separate the phases. The product, [¹⁴C]N-tele-methylhistamine, will be in the

organic phase.

Quantification: Transfer an aliquot of the organic phase to a scintillation vial, add scintillation

cocktail, and measure the radioactivity using a liquid scintillation counter.
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Calculation: Calculate the HNMT activity based on the amount of radioactivity incorporated

into the product over time, normalized to the protein concentration of the tissue supernatant.

Colorimetric Assay for Diamine Oxidase (DAO) Activity
This protocol is based on the principle of a coupled enzyme reaction where the hydrogen

peroxide produced by DAO activity is used to generate a colored product.[13]

Objective: To quantify the enzymatic activity of DAO by spectrophotometrically measuring the

rate of formation of a colored product.

Workflow Diagram:
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Figure 3: Workflow for Colorimetric DAO Assay

Start

1. Sample Preparation
(e.g., serum or tissue supernatant)

2. Reaction Setup
(Sample, Substrate, Peroxidase, Chromogen)

3. Incubation
(e.g., 37°C for 30 min)

4. Stop Reaction
(optional, e.g., with acid)

5. Measure Absorbance
(at specific wavelength)

End

Click to download full resolution via product page

Figure 3: Workflow for Colorimetric DAO Assay

Materials:

Sample (serum or tissue supernatant)

Substrate solution (e.g., 30 mM cadaverine in 25 mM PIPES buffer, pH 7.2)
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Color solution containing a chromogen (e.g., 100 µM N,N-diethyl-p-phenylenediamine, DA-

67), horseradish peroxidase (HRP, e.g., 6 U/mL), and ascorbate oxidase (e.g., 5 U/mL) in a

suitable buffer (e.g., 25 mM MES buffer, pH 5.4).

Stop solution (e.g., 30 mM sodium diethyldithiocarbamate)

Spectrophotometer

Procedure:

Substrate Incubation: Pre-incubate the substrate solution at 37°C for 5 minutes.

Enzyme Reaction: Add the sample (e.g., serum or tissue supernatant) to the pre-warmed

substrate solution and incubate at 37°C for 30 minutes.

Color Development: Add the color solution to the reaction mixture and incubate at 37°C for

60 minutes.

Reaction Termination: Add the stop solution and mix.

Measurement: Measure the absorbance of the solution at the appropriate wavelength (e.g.,

666 nm for DA-67).

Calculation: Determine the DAO activity by comparing the absorbance of the sample to a

standard curve generated with known concentrations of DAO.

Conclusion
The degradation of histamine is a critical physiological process managed by two main

enzymes, HNMT and DAO, with distinct tissue-specific roles. HNMT is the primary enzyme for

intracellular histamine metabolism, especially in the brain, lungs, and skin. In contrast, DAO is

crucial for clearing extracellular histamine, particularly in the gastrointestinal tract where it acts

as a barrier to dietary histamine. The liver, expressing both enzymes, is central to systemic

histamine clearance. Understanding these tissue-specific degradation pathways and having

robust methods to quantify enzyme activity are essential for research into histamine-related

pathologies and for the development of novel therapeutic strategies. The provided protocols

and quantitative data serve as a valuable resource for professionals in the field.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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